2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H21N3O3/c1-3-27-20-11-10-15-7-4-5-8-17(15)21(20)22(26)23-14-16-13-18(25(2)24-16)19-9-6-12-28-19/h4-13H,3,14H2,1-2H3,(H,23,26)
• InChI Key: QQIQQVLTSLTUFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC3=NN(C(=C3)C4=CC=CO4)C
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide, also known as EFP, is a novel compound that has shown potential in various scientific research applications. This compound has gained attention due to its unique chemical structure and potential therapeutic properties.

Scientific Research Applications

2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has been studied for its potential therapeutic properties in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has been studied for its potential neuroprotective properties in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide is not fully understood, but it has been proposed that it acts by inhibiting various signaling pathways involved in cancer growth and inflammation. 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer growth.
Biochemical and physiological effects:
2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has been studied for its potential neuroprotective properties in the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has several advantages for lab experiments. It has been shown to be effective in inhibiting cancer growth and inflammation in vitro and in vivo. 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide is also relatively easy to synthesize and purify. However, there are some limitations to using 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide in lab experiments. 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has not been extensively studied in clinical trials, so its safety and efficacy in humans are not fully understood. In addition, 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide may have off-target effects that need to be investigated further.

Future Directions

There are several future directions for the study of 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide. One area of research is the development of 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide analogs with improved efficacy and selectivity. Another area of research is the investigation of 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide's potential neuroprotective properties in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, the safety and efficacy of 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide in humans need to be investigated further in clinical trials. Overall, 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide has shown promising results in various scientific research applications, and further investigation of its potential therapeutic properties is warranted.

Synthesis Methods

The synthesis of 2-ethoxy-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-1-naphthamide involves the reaction of 2-ethoxy-1-naphthoyl chloride with 5-(furan-2-yl)-1-methyl-1H-pyrazole-3-carbaldehyde in the presence of a base, followed by reduction with sodium borohydride. The final product is obtained after purification by column chromatography.